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Compound of Interest

Compound Name: Diphenylphosphinic chloride

Cat. No.: B046034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical and

physical properties of diphenylphosphinic chloride. Due to the limited availability of specific

experimental thermochemical data in the public domain, this document focuses on reported

physical characteristics, relevant experimental protocols for its synthesis and reactions, and

general methodologies for the types of thermal analysis pertinent to this class of compound.

Core Thermochemical and Physical Data
While specific quantitative thermochemical data such as standard enthalpy of formation,

entropy, and specific heat capacity for diphenylphosphinic chloride are not readily available

in the searched literature, a summary of its key physical properties has been compiled below.
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Property Value Citations

Molecular Formula C₁₂H₁₀ClOP [1][2][3][4][5][6]

Molecular Weight 236.63 g/mol [6]

Appearance Colorless to pale yellow liquid [3][4][7]

Melting Point 20 °C [7]

Boiling Point 222 °C at 16 mmHg

Density 1.24 g/mL at 25 °C

Refractive Index n20/D 1.609

Flash Point 26 °C (closed cup)

Solubility

Soluble in chloroform and

methanol; decomposes in

water.

[7]

Experimental Protocols
Detailed experimental protocols for the synthesis and key reactions of diphenylphosphinic
chloride are crucial for its application in research and development. The following sections

provide methodologies cited in the literature.

Synthesis of Diphenylphosphinic Chloride
A common method for the synthesis of diphenylphosphinic chloride involves the reaction of

phosphorus oxychloride with a Grignard reagent.

Procedure:

An oven-dried 100 mL two-necked flask equipped with a reflux condenser is charged with

diethyl ether (Et₂O) and phosphorus oxychloride (POCl₃).[7]

The solution is cooled in an ice-salt mixture.[7]

A Grignard reagent solution in Et₂O is slowly added to the cooled mixture.[7]
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The reaction mixture is stirred for 30 minutes while cooling, after which it is brought to room

temperature and stirred for a specified time.[7]

The mixture is then re-cooled in an ice-salt mixture, and alcohol and pyridine are slowly

added.[7]

After stirring with cooling for 5 minutes, the reaction is allowed to proceed at room

temperature.[7]

The reaction is quenched by cooling in an ice-salt mixture and adding saturated aqueous

ammonium chloride (NH₄Cl).[7]

The crude mixture is poured into dichloromethane (CH₂Cl₂), washed three times with

hydrochloric acid (HCl), dried, filtered, and evaporated to dryness.[7]

Excess alcohol is removed using a short-path vacuum distillation apparatus.[7]

The resulting crude diphenylphosphinic chloride is purified by column chromatography.[7]

Another industrial-scale synthesis involves the high-temperature reaction of yellow phosphorus

with chlorobenzene and phenylphosphinic dichloride.

Procedure:

66 kg of yellow phosphorus is placed in a pressure-resistant reactor under a nitrogen

atmosphere.[8]

375 kg of chlorobenzene and 190 kg of phenylphosphinic dichloride are added from an

automatic metering infusion tank.[8]

The mixture is heated to 340-360 °C for 4 hours under airtight pressure.[8]

After cooling to room temperature, the liquid mixture is transferred to a distillation kettle.[8]

Fractional distillation is performed, first at normal pressure to recover chlorobenzene and

phosphorus trichloride.[8]
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Subsequent vacuum distillation yields phenylphosphinic dichloride (recovered) and 233 kg of

diphenylphosphinic chloride.[8]

Hydrolysis of Diphenylphosphinic Chloride
Diphenylphosphinic chloride readily hydrolyzes in the presence of water to form

diphenylphosphinic acid.

Procedure:

Diphenylphosphinic chloride (0.473 g, 2 mmol) and water (0.04 g, 2 mmol) are mixed in

dichloromethane at room temperature.

The mixture is stirred for 4 hours.

The solvent is evaporated, and the residue is washed with cold water and then dried.

The resulting solid, diphenylphosphinic acid, is obtained after slow evaporation with a

methanol/dichloromethane mixed solvent.

Thermal Analysis Methodologies
While specific thermal analysis data for diphenylphosphinic chloride is not available, the

following are general protocols for techniques commonly used to characterize the thermal

properties of organophosphorus compounds.

Differential Scanning Calorimetry (DSC)
DSC is a key technique for evaluating the thermal stability of reactive chemicals.[9][10] It

measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant

temperature.[11][12][13] This allows for the determination of melting points, decomposition

onsets, and heats of reaction.[12]

General Experimental Protocol:

A small sample (typically 5-20 mg) is accurately weighed into a suitable crucible (e.g.,

aluminum, gold-plated stainless steel, or for reactive chemicals, a sealed high-pressure cell).

[11]
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The crucible is hermetically sealed. For reactive substances, flame-sealed glass ampoules

can provide better containment.[9]

The sample is placed in the DSC instrument, alongside an empty reference crucible.

The sample is heated at a constant rate (e.g., 2-10 °C/min) over a defined temperature

range.[14]

The heat flow to the sample is measured relative to the reference, and any exothermic or

endothermic events are recorded. The onset temperature of decomposition is a critical safety

parameter.[14]

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere.[15][16] This technique is used to determine thermal stability, decomposition

temperatures, and the composition of multi-component systems.[16]

General Experimental Protocol:

A small amount of the sample (typically 5-20 mg) is placed in a tared TGA pan.[17]

The pan is placed on the TGA's sensitive microbalance inside a furnace.

The furnace is heated at a controlled rate (e.g., 10 or 20 K/min) under a specific atmosphere

(e.g., nitrogen for inert conditions or air for oxidative studies).[15]

The mass of the sample is continuously monitored as the temperature increases.

A thermogram is generated, plotting mass loss versus temperature, from which the onset of

decomposition and other thermal events can be determined.[15]

Visualizations
Synthesis of Diphenylphosphinic Chloride via Grignard
Reaction
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Reaction Steps Workup and PurificationPhosphorus Oxychloride (POCl3)

1. Mix POCl3 and Et2O

Grignard Reagent (e.g., PhMgBr)
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Intermediate Complex 9. Extract with CH2Cl2 Diphenylphosphinic Chloride2. Cool in ice-salt bath 4. Stir while cooling 5. Warm to RT and stir 6. Re-cool 7. Add Alcohol and Pyridine 8. Quench with aq. NH4Cl 10. Wash with HCl 11. Dry and evaporate 12. Vacuum distillation 13. Column chromatography
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Caption: Workflow for the synthesis of Diphenylphosphinic Chloride using a Grignard

reagent.

Hydrolysis of Diphenylphosphinic Chloride

Reaction

Workup

Diphenylphosphinic Chloride

1. Mix DPPC, Water, and DCMWater (H2O)

Dichloromethane (DCM)

Diphenylphosphinic Acid

Hydrochloric Acid (byproduct)

2. Stir at room temperature for 4h

forms in situ

3. Evaporate solvent 4. Wash with cold water 5. Dry the solid product
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Caption: Experimental workflow for the hydrolysis of Diphenylphosphinic Chloride to

Diphenylphosphinic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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